Cas no 752972-34-2 (1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-)
752972-34-2 structure
Product Name:1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-
CAS No:752972-34-2
MF:C9H15NO2
MW:169.220902681351
CID:561749
PubChem ID:45082684
Update Time:2025-04-19
1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-
- 1H-Cyclopenta[b]pyridine-2-carboxylicacid,octahydro-,(2S,4aS,7aS)-(9CI)
- (2S,4aS,7aS)-2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[b]pyridine-2-carboxylic acid
- (2S,4aS,7aS)-Octahydro-1H-cyclopenta[b]pyridine-2-carboxylic acid
- DTXSID50665325
- 752972-34-2
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- Inchi: 1S/C9H15NO2/c11-9(12)8-5-4-6-2-1-3-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7-,8-/m0/s1
- InChI Key: VMJPPYUFINHOCR-FXQIFTODSA-N
- SMILES: OC([C@@H]1CC[C@@H]2CCC[C@@H]2N1)=O
Computed Properties
- Exact Mass: 169.11035
- Monoisotopic Mass: 169.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1.2
Experimental Properties
- PSA: 49.33
1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
752972-34-2 (1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-) Related Products
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